Cas no 2228798-95-4 (2-fluoro-4-methyl-1-(2-nitroethyl)benzene)

• Product Name: 2-fluoro-4-methyl-1-(2-nitroethyl)benzene
• CAS No: 2228798-95-4
• MF: C₉H₁₀FNO₂
• MW: 183.179605960846
• CID: 6206958
• PubChem ID: 165629008
• Update Time: 2025-06-13

2-fluoro-4-methyl-1-(2-nitroethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-methyl-1-(2-nitroethyl)benzene
• EN300-1784926
• 2228798-95-4

• Inchi： 1S/C9H10FNO2/c1-7-2-3-8(9(10)6-7)4-5-11(12)13/h2-3,6H,4-5H2,1H3
• InChI Key： QYOOMUUDTSWPSH-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=CC=1CC[N+](=O)[O-]

Computed Properties

• Exact Mass: 183.06955672g/mol
• Monoisotopic Mass: 183.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 45.8Ų

Additional information on 2-fluoro-4-methyl-1-(2-nitroethyl)benzene

Comprehensive Overview of 2-Fluoro-4-methyl-1-(2-nitroethyl)benzene (CAS No. 2228798-95-4)

2-Fluoro-4-methyl-1-(2-nitroethyl)benzene (CAS No. 2228798-95-4) is a fluorinated aromatic compound with a nitroethyl functional group, gaining attention in pharmaceutical and agrochemical research. Its unique structure, combining a fluoro substituent and a nitroethyl moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in modulating enzyme activity or targeting specific receptors. The compound's CAS number 2228798-95-4 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in supply chains.

The growing interest in fluorinated compounds like 2-fluoro-4-methyl-1-(2-nitroethyl)benzene aligns with trends in sustainable chemistry and green synthesis. A 2023 study highlighted fluorinated intermediates as pivotal in reducing metabolic degradation in APIs (Active Pharmaceutical Ingredients). This compound’s methyl and nitro groups further enhance its reactivity, enabling applications in cross-coupling reactions—a hot topic in catalytic chemistry. Users searching for "nitroethyl benzene derivatives" or "fluoro-methyl benzene applications" often seek data on synthetic pathways or solubility profiles, which underscores its relevance in R&D workflows.

From an analytical perspective, CAS 2228798-95-4 exhibits distinct spectroscopic signatures. Nuclear Magnetic Resonance (NMR) studies reveal clear shifts for the fluoro (¹⁹F NMR) and methyl (¹H NMR) groups, aiding in purity verification—a frequent query among quality control professionals. Chromatographic methods, such as HPLC with UV detection, are commonly employed for quantification, addressing another frequent search term: "analytical methods for nitroethyl aromatics." These techniques ensure compliance with ICH guidelines, a priority for manufacturers.

The compound’s stability under various pH conditions is another area of investigation. Recent forums discuss its hydrolysis resistance compared to non-fluorinated analogs, making it a candidate for prolonged-release formulations. Such discussions tie into broader searches like "improving drug stability with fluorinated groups," reflecting industry demands for longer shelf-life products. Additionally, its nitroethyl group’s reducibility to amines opens doors for derivatization, a key step in creating libraries for high-throughput screening.

In material science, 2-fluoro-4-methyl-1-(2-nitroethyl)benzene has been explored as a monomer precursor for specialty polymers. Its aromatic core contributes to thermal stability, while the nitro functionality allows post-polymerization modifications—an emerging trend in smart materials. Queries like "fluorinated benzene monomers for polymers" or "nitro-containing aromatic building blocks" often lead to studies involving this compound, highlighting its interdisciplinary appeal.

Regulatory-wise, proper handling and storage of CAS 2228798-95-4 are frequently addressed in safety data sheets (SDS). Though not classified as hazardous under standard protocols, its nitro group warrants precautions against excessive heat—a detail emphasized in supplier FAQs. Environmental persistence studies, a trending topic in ESG (Environmental, Social, and Governance) reports, show moderate biodegradability, aligning with searches for "eco-friendly fluorinated intermediates."

Market analyses indicate rising procurement of 2-fluoro-4-methyl-1-(2-nitroethyl)benzene, driven by contract research organizations (CROs) and academic labs. Suppliers often optimize listings for keywords like "high-purity nitroethyl benzene suppliers" or "CAS 2228798-95-4 bulk prices," reflecting commercial demand. Patent landscapes reveal its use in antiviral and anticancer scaffolds, tying into popular searches such as "fluorinated compounds in oncology research."

In conclusion, 2-fluoro-4-methyl-1-(2-nitroethyl)benzene (CAS No. 2228798-95-4) bridges multiple scientific domains, from medicinal chemistry to advanced materials. Its fluoro and nitroethyl functionalities cater to evolving needs in drug design and sustainable synthesis, while analytical and regulatory data address practical user queries. As research progresses, this compound is poised to remain a focal point in innovation-driven industries.